Cas no 824952-06-9 (1H-2-Benzopyran-1-one, 5-hydroxy-8-methoxy-3-(1E)-1-pentenyl-)

• Product name: 1H-2-Benzopyran-1-one, 5-hydroxy-8-methoxy-3-(1E)-1-pentenyl-
• CAS No: 824952-06-9
• MF: C₁₅H₁₆O₄
• MW: 260.28514
• CID: 690041
• PubChem ID: 71418364

1H-2-Benzopyran-1-one, 5-hydroxy-8-methoxy-3-(1E)-1-pentenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 5-hydroxy-8-methoxy-3-(1E)-1-pentenyl-
• 5-hydroxy-8-methoxy-3-pent-1-enylisochromen-1-one
• 5-Hydroxy-8-methoxy-3-(pent-1-en-1-yl)-1H-2-benzopyran-1-one
• DTXSID10837682
• 824952-06-9

• Inchi： InChI=1S/C15H16O4/c1-3-4-5-6-10-9-11-12(16)7-8-13(18-2)14(11)15(17)19-10/h5-9,16H,3-4H2,1-2H3
• InChI Key： TWVHUVBOFFNFOX-UHFFFAOYSA-N
• SMILES： CCCC=CC1=CC2=C(C=CC(=C2C(=O)O1)OC)O

Computed Properties

• Exact Mass: 260.10485899g/mol
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų